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Compound of Interest

Compound Name: 4'-Bromovalerophenone-d9

Cat. No.: B562502

Essential Safety and Handling Guide for 4'-
Bromovalerophenone-d9

For Immediate Reference by Laboratory Professionals

This guide provides critical safety, handling, and disposal protocols for 4'-
Bromovalerophenone-d9, ensuring the well-being of researchers, scientists, and drug
development professionals. Given that the chemical properties of deuterated compounds are
nearly identical to their non-deuterated counterparts, the safety precautions for 4'-
Bromovalerophenone are applied here.

l. Personal Protective Equipment (PPE)

When handling 4'-Bromovalerophenone-d9, a thorough risk assessment should be
conducted to determine the necessary PPE. The following table summarizes the recommended

personal protective equipment.
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Body Part Equipment Specification & Rationale

Must comply with European
£ Safety Glasses with Side standard EN 166 or equivalent.
es
Y Shields or Goggles Provides protection against

splashes and dust.[1]

Protective gloves are
mandatory.[1][2] Nitrile rubber
is a suitable material.[3][4] For
extensive handling or
protection against a wide
Hands Chemical-Resistant Gloves range of solvents and ketones,
Polyvinylalcohol (PVA) or Butyl
gloves are recommended.[3][5]
[6] Always inspect gloves
before use and use proper
removal techniques to avoid

skin contact.[2]

] Wear appropriate protective
Lab Coat and appropriate )
Body ] ] gloves and clothing to prevent
protective clothing ]
skin exposure.[1][7]

Under normal use conditions
with adequate ventilation, no
respiratory protection is
needed.[1][7] For large-scale
operations, emergency
Respiratory Respirator (if necessary) situations, or if exposure limits
are exceeded, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator with a particle filter.

[1](7]

Il. Quantitative Data Summary
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The following table summarizes key quantitative data for 4'-Bromovalerophenone. This

information is critical for safe handling and experimental planning.

Property Value Source
Melting Point 34-36°C/93.2-96.8 °F [71[8]
- _ 168 - 169 °C / 334.4 - 336.2 °F
Boiling Point [718]
@ 20 mmHg
Flash Point 110 °C /230 °F [7]
Appearance Yellow crystalline powder/solid [11[7118]

lll. Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

A. Handling and Storage Protocol

o Engineering Controls: Handle in a well-ventilated area.[9] For routine use, normal laboratory

ventilation is sufficient.[1][7]

« Safe Handling Practices:

[¢]

Avoid contact with skin and eyes.[1][9]

o

Do not breathe dust.[1]

o

Wash hands thoroughly after handling.[2][4]

o

Do not eat, drink, or smoke in the work area.[2]

e Storage:

o Keep the container tightly closed.[1][9]

o Store in a dry, cool, and well-ventilated place.[1][9]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2497922&productDescription=4+-BROMOVALEROPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5454776.htm?N=United%20States
https://www.fishersci.com/store/msds?partNumber=AAB2497922&productDescription=4+-BROMOVALEROPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5454776.htm?N=United%20States
https://www.fishersci.com/store/msds?partNumber=AAB2497922&productDescription=4+-BROMOVALEROPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2497922&productDescription=4+-BROMOVALEROPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5454776.htm?N=United%20States
https://www.benchchem.com/product/b053498
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2497922&productDescription=4+-BROMOVALEROPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.benchchem.com/product/b053498
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b56404
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.benchchem.com/product/b053498
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24979&PLANT=d__ALF
https://www.benchchem.com/product/b053498
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

B. Spill Management
e Minor Spills:
o Ensure adequate ventilation.

o Sweep up the solid material, avoiding dust generation, and shovel it into a suitable
container for disposal.[1]

o Use an inert absorbent material like sand or vermiculite for small liquid spills.
e Major Spills:

o Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o Contain the spill and prevent it from entering drains.

o Follow institutional procedures for large-scale spill cleanup.
C. First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[1][9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[1][9]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1][9]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention.[1]

D. Disposal Plan
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Dispose of 4'-Bromovalerophenone-d9 waste in accordance with local, state, and federal
regulations.

o Waste Collection:

o Collect solid waste in a clearly labeled, sealed, and chemically compatible container
marked as "Hazardous Waste".[10]

o Collect liquid waste (e.g., solutions, solvent rinses) in a designated, leak-proof hazardous
waste container.[10] Do not fill containers to more than 90% capacity.[10]

e Decontamination:

o Decontaminate glassware and equipment by rinsing with a suitable solvent. The first two
rinses should be collected as hazardous liquid waste.[10]

e Final Disposal:

o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[10]

IV. Workflow Visualization

The following diagram illustrates the standard operational workflow for handling 4'-
Bromovalerophenone-d9, from receiving to disposal, emphasizing safety at each step.
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Caption: Safe handling workflow for 4'-Bromovalerophenone-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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